[(E,6R)-6-Hydroxy-6-[(8S,9R,10R,13R,14S,16R)-16-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthren-17-yl]-2-methyl-5-oxohept-3-en-2-yl] acetate

• CAS No.: 1398-78-3
• Product Name: [(E,6R)-6-Hydroxy-6-[(8S,9R,10R,13R,14S,16R)-16-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthren-17-yl]-2-methyl-5-oxohept-3-en-2-yl] acetate
• Molecular Formula: C38H54O13
• Molecular Weight: 718.8 g/mol
• IUPAC Name: [(E,6R)-6-hydroxy-6-[(8S,9R,10R,13R,14S,16R)-16-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthren-17-yl]-2-methyl-5-oxohept-3-en-2-yl] acetate
• Standard InChI: InChI=1S/C38H54O13/c1-18(40)51-33(2,3)13-12-25(42)38(9,48)30-21(41)15-35(6)24-11-10-19-20(37(24,8)26(43)16-36(30,35)7)14-22(31(47)34(19,4)5)49-32-29(46)28(45)27(44)23(17-39)50-32/h10,12-14,20-21,23-24,27-30,32,39,41,44-46,48H,11,15-17H2,1-9H3/b13-12+/t20-,21-,23-,24+,27-,28+,29-,30?,32-,35+,36-,37+,38+/m1/s1
• Standard InChIKey: QKEJRKXVLGOJMB-YYBMGDPWSA-N
• Isomeric SMILES: CC(=O)OC(C)(C)/C=C/C(=O)[C@@](C)(C1[C@@H](C[C@@]2([C@@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C=C(C(=O)C4(C)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)C)C)O)O
• SMILES: CC(=O)OC(C)(C)C=CC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3C=C(C(=O)C4(C)C)OC5C(C(C(C(O5)CO)O)O)O)C)C)C)O)O
• Canonical SMILES: CC(=O)OC(C)(C)C=CC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3C=C(C(=O)C4(C)C)OC5C(C(C(C(O5)CO)O)O)O)C)C)C)O)O
• Melting Point: 148-150°C
• Physical Description: Solid
• Description: Elaterinide, also known as colocynthin or coloside a, belongs to the class of organic compounds known as cucurbitacin glycosides. These are polycyclic compounds containing a carbohydrate derivative glycosidically linked to a curcubitane nucleus. Elaterinide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Elaterinide has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, elaterinide is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, elaterinide can be found in fruits and watermelon. This makes elaterinide a potential biomarker for the consumption of these food products.
• Synonyms: 2-O-beta-D-glycopyranosyl-cucurbitacin E; elaterinide
• PubChem Compound: 20054877
• Last Modified: Dec 23 2021